Cas no 921512-59-6 (N-{2-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-2-phenylethane-1-sulfonamide)

• Product Name: N-{2-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-2-phenylethane-1-sulfonamide
• CAS No: 921512-59-6
• MF: C₂₁H₂₃N₃O₄S
• MW: 413.490023851395
• CID: 6216159
• PubChem ID: 16820346
• Update Time: 2025-10-22

N-{2-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-2-phenylethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{2-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-2-phenylethane-1-sulfonamide
• N-(2-(3-(4-methoxyphenyl)-6-oxopyridazin-1(6H)-yl)ethyl)-2-phenylethanesulfonamide
• AB00678136-01
• N-[2-[3-(4-methoxyphenyl)-6-oxopyridazin-1-yl]ethyl]-2-phenylethanesulfonamide
• AKOS024630284
• 921512-59-6
• N-{2-[3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-2-phenylethane-1-sulfonamide
• F2237-0157

• Inchi： 1S/C21H23N3O4S/c1-28-19-9-7-18(8-10-19)20-11-12-21(25)24(23-20)15-14-22-29(26,27)16-13-17-5-3-2-4-6-17/h2-12,22H,13-16H2,1H3
• InChI Key： SOCLRURNPHUUOW-UHFFFAOYSA-N
• SMILES： S(CCC1C=CC=CC=1)(NCCN1C(C=CC(C2C=CC(=CC=2)OC)=N1)=O)(=O)=O

Computed Properties

• Exact Mass: 413.14092740g/mol
• Monoisotopic Mass: 413.14092740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 9
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 96.4Ų

Additional information on N-{2-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-2-phenylethane-1-sulfonamide

N-{2-[3-(4-Methoxyphenyl)-6-Oxo-1,6-Dihydropyridazin-1-Yl]Ethyl}-2-Phenylethane-1-Sulfonamide: A Comprehensive Overview

The compound with CAS No. 921512-59-6, known as N-{2-[3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-2-phenylethane-1-sulfonamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is notable for its complex structure, which includes a sulfonamide group and a dihydropyridazine moiety, both of which contribute to its unique chemical properties and potential applications.

Recent studies have highlighted the importance of sulfonamide derivatives in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents. The presence of the sulfonamide group in this compound suggests that it may exhibit similar bioactivity, making it a promising candidate for further research in pharmacology. Additionally, the dihydropyridazine ring system is known for its versatility in organic synthesis, offering opportunities for the creation of novel compounds with enhanced biological activity.

The synthesis of N-{2-[3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-2-phenylethane-1-sulfonamide involves a multi-step process that combines principles from both heterocyclic chemistry and sulfonamide chemistry. Researchers have employed various strategies to optimize the synthesis pathway, including the use of microwave-assisted reactions and catalytic methods to improve yield and purity. These advancements have not only facilitated the large-scale production of the compound but also opened avenues for its modification to explore its full potential as a therapeutic agent.

One of the most intriguing aspects of this compound is its ability to interact with biological systems. Preliminary in vitro studies have demonstrated that it exhibits moderate inhibitory activity against several key enzymes involved in inflammatory pathways. This finding has led to further investigations into its potential as an anti-inflammatory drug candidate. Moreover, computational modeling studies have provided insights into the molecular interactions that govern its binding affinity to target proteins, paving the way for rational drug design.

In addition to its pharmacological applications, N-{2-[3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-Yl]ethyl}-2-Pheylethane-Sulfonamide has shown promise in materials science as a precursor for advanced polymers and coatings. Its unique combination of structural features makes it an ideal building block for constructing materials with tailored properties such as high thermal stability and mechanical strength.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Recent research has focused on identifying microbial communities capable of metabolizing this compound under various environmental conditions. These studies aim to develop bioremediation strategies to mitigate any potential adverse effects on ecosystems.

Looking ahead, the continued exploration of N-{2-[3-(4-methoxyphenyl)-6-Oxo-Dihydropyridazin-Yl]ethyl}-Sulfonamide's properties will undoubtedly yield new insights into its utility across diverse scientific domains. Its role as a versatile building block in organic synthesis positions it as a key player in future innovations within medicinal chemistry and materials science.